Cas no 1214356-07-6 (2-Fluoro-4-(3-fluorophenyl)benzonitrile)
1214356-07-6 structure
Product Name:2-Fluoro-4-(3-fluorophenyl)benzonitrile
CAS No:1214356-07-6
MF:C13H7F2N
MW:215.198189973831
MDL:MFCD14699249
CID:1037810
PubChem ID:46312352
Update Time:2025-04-20
2-Fluoro-4-(3-fluorophenyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-Difluoro-[1,1'-biphenyl]-4-carbonitrile
- ACMC-209aao
- AK107879
- ANW-17614
- CTK8A9459
- KB-233868
- MolPort-008-147-527
- 1214356-07-6
- DTXSID90673368
- CS-0211352
- [1,1'-Biphenyl]-4-carbonitrile, 3,3'-difluoro-
- 2-Fluoro-4-(3-fluorophenyl)benzonitrile
- MFCD14699249
- 3,3'-Difluoro[1,1'-biphenyl]-4-carbonitrile
- BS-20929
-
- MDL: MFCD14699249
- Inchi: 1S/C13H7F2N/c14-12-3-1-2-9(6-12)10-4-5-11(8-16)13(15)7-10/h1-7H
- InChI Key: KYACUYUBQSBPPB-UHFFFAOYSA-N
- SMILES: FC1=C(C#N)C=CC(=C1)C1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 215.05500
- Monoisotopic Mass: 215.05465555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 3.50348
2-Fluoro-4-(3-fluorophenyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001453-250mg |
3',3-Difluorobiphenyl-4-carbonitrile |
1214356-07-6 | 97% | 250mg |
$480.00 | 2023-09-04 | |
| Alichem | A011001453-500mg |
3',3-Difluorobiphenyl-4-carbonitrile |
1214356-07-6 | 97% | 500mg |
$798.70 | 2023-09-04 | |
| Alichem | A011001453-1g |
3',3-Difluorobiphenyl-4-carbonitrile |
1214356-07-6 | 97% | 1g |
$1460.20 | 2023-09-04 | |
| TRC | F591710-25mg |
2-Fluoro-4-(3-fluorophenyl)benzonitrile |
1214356-07-6 | 25mg |
$81.00 | 2023-05-18 | ||
| TRC | F591710-50mg |
2-Fluoro-4-(3-fluorophenyl)benzonitrile |
1214356-07-6 | 50mg |
$121.00 | 2023-05-18 | ||
| TRC | F591710-100mg |
2-Fluoro-4-(3-fluorophenyl)benzonitrile |
1214356-07-6 | 100mg |
$190.00 | 2023-05-18 | ||
| TRC | F591710-250mg |
2-Fluoro-4-(3-fluorophenyl)benzonitrile |
1214356-07-6 | 250mg |
$328.00 | 2023-05-18 | ||
| abcr | AB335764-250 mg |
2-Fluoro-4-(3-fluorophenyl)benzonitrile; 95% |
1214356-07-6 | 250 mg |
€339.50 | 2023-07-19 | ||
| abcr | AB335764-1 g |
2-Fluoro-4-(3-fluorophenyl)benzonitrile; 95% |
1214356-07-6 | 1 g |
€679.50 | 2023-07-19 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F180174-1g |
2-Fluoro-4-(3-fluorophenyl)benzonitrile |
1214356-07-6 | 95% | 1g |
¥2860.90 | 2023-09-02 |
2-Fluoro-4-(3-fluorophenyl)benzonitrile Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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